Cas no 147028-78-2 (2-methyl-2-(pyridin-4-yl)propanoic acid)
147028-78-2 structure
Product Name:2-methyl-2-(pyridin-4-yl)propanoic acid
CAS No:147028-78-2
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD07644550
CID:4700975
PubChem ID:10558977
Update Time:2023-11-24
2-methyl-2-(pyridin-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-pyridin-4-ylpropanoic acid
- 2-methyl-2-(pyridin-4-yl)propanoic acid
-
- MDL: MFCD07644550
- Inchi: 1S/C9H11NO2/c1-9(2,8(11)12)7-3-5-10-6-4-7/h3-6H,1-2H3,(H,11,12)
- InChI Key: NXMDCBMOHHILDN-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)C1C=CN=CC=1)=O
Computed Properties
- Exact Mass: 165.078978594 g/mol
- Monoisotopic Mass: 165.078978594 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 50.2
- Molecular Weight: 165.19
2-methyl-2-(pyridin-4-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-208077-0.05g |
2-methyl-2-(pyridin-4-yl)propanoic acid |
147028-78-2 | 0.05g |
$264.0 | 2023-09-16 | ||
| Enamine | EN300-208077-0.1g |
2-methyl-2-(pyridin-4-yl)propanoic acid |
147028-78-2 | 0.1g |
$276.0 | 2023-09-16 | ||
| Enamine | EN300-208077-0.25g |
2-methyl-2-(pyridin-4-yl)propanoic acid |
147028-78-2 | 0.25g |
$289.0 | 2023-09-16 | ||
| Enamine | EN300-208077-0.5g |
2-methyl-2-(pyridin-4-yl)propanoic acid |
147028-78-2 | 0.5g |
$301.0 | 2023-09-16 | ||
| Enamine | EN300-208077-1.0g |
2-methyl-2-(pyridin-4-yl)propanoic acid |
147028-78-2 | 1g |
$314.0 | 2023-05-31 | ||
| Enamine | EN300-208077-2.5g |
2-methyl-2-(pyridin-4-yl)propanoic acid |
147028-78-2 | 2.5g |
$565.0 | 2023-09-16 | ||
| Enamine | EN300-208077-5.0g |
2-methyl-2-(pyridin-4-yl)propanoic acid |
147028-78-2 | 5g |
$984.0 | 2023-05-31 | ||
| Enamine | EN300-208077-10.0g |
2-methyl-2-(pyridin-4-yl)propanoic acid |
147028-78-2 | 10g |
$1822.0 | 2023-05-31 | ||
| Enamine | EN300-208077-1g |
2-methyl-2-(pyridin-4-yl)propanoic acid |
147028-78-2 | 1g |
$314.0 | 2023-09-16 | ||
| Enamine | EN300-208077-5g |
2-methyl-2-(pyridin-4-yl)propanoic acid |
147028-78-2 | 5g |
$984.0 | 2023-09-16 |
2-methyl-2-(pyridin-4-yl)propanoic acid Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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